Cas no 2229525-78-2 (O-2-(1H-1,2,3,4-tetrazol-5-yl)ethylhydroxylamine)

• Product Name: O-2-(1H-1,2,3,4-tetrazol-5-yl)ethylhydroxylamine
• CAS No: 2229525-78-2
• MF: C₃H₇N₅O
• MW: 129.120579004288
• CID: 6443297
• PubChem ID: 165975785
• Update Time: 2025-05-23

O-2-(1H-1,2,3,4-tetrazol-5-yl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(1H-1,2,3,4-tetrazol-5-yl)ethylhydroxylamine
• O-[2-(1H-1,2,3,4-tetrazol-5-yl)ethyl]hydroxylamine
• 2229525-78-2
• EN300-1817419

• Inchi： 1S/C3H7N5O/c4-9-2-1-3-5-7-8-6-3/h1-2,4H2,(H,5,6,7,8)
• InChI Key： GNGGFOMUUYEKEE-UHFFFAOYSA-N
• SMILES： O(CCC1N=NNN=1)N

Computed Properties

• Exact Mass: 129.06505986g/mol
• Monoisotopic Mass: 129.06505986g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 78.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 89.7Ų

Additional information on O-2-(1H-1,2,3,4-tetrazol-5-yl)ethylhydroxylamine

O-2-(1H-1,2,3,4-Tetrazol-5-yl)ethylhydroxylamine (CAS No. 2229525-78-2): A Comprehensive Overview

O-2-(1H-1,2,3,4-tetrazol-5-yl)ethylhydroxylamine, commonly referred to as O-tetrazole ethylhydroxylamine, is a versatile compound with the CAS registry number 2229525-78-2. This compound has garnered significant attention in recent years due to its unique chemical properties and diverse applications across various fields. The molecule consists of a hydroxylamine group attached to an ethyl chain, which is further linked to a tetrazole ring. This structure endows the compound with distinctive reactivity and functionality.

The synthesis of O-tetrazole ethylhydroxylamine typically involves multi-step reactions, often starting from readily available starting materials such as hydroxylamine hydrochloride and appropriate tetrazole precursors. Recent advancements in synthetic chemistry have enabled the development of more efficient and scalable methods for its production. For instance, researchers have explored the use of microwave-assisted synthesis to optimize reaction conditions and improve yields. These methods not only enhance the purity of the final product but also reduce the environmental footprint of the manufacturing process.

O-Tetrazole ethylhydroxylamine has found extensive applications in the field of organic synthesis as a valuable reagent for forming carbon-nitrogen bonds. Its ability to act as both a nucleophile and an electrophile makes it highly versatile in various coupling reactions. For example, it has been employed in the synthesis of heterocyclic compounds, which are critical building blocks in pharmaceuticals and agrochemicals. Recent studies have demonstrated its utility in constructing complex molecular architectures with high precision and efficiency.

In addition to its role in organic synthesis, O-tetrazole ethylhydroxylamine has also been investigated for its potential in catalysis. The tetrazole moiety within the molecule serves as a coordinating ligand, enabling it to act as a catalyst or ligand in transition metal-catalyzed reactions. For instance, it has been used in cross-coupling reactions such as Suzuki-Miyaura couplings, where it facilitates the formation of biaryl compounds with excellent selectivity. These findings underscore its importance in modern catalytic processes.

The pharmacological properties of O-tetrazole ethylhydroxylamine have also been explored in recent studies. Researchers have examined its potential as an intermediate in drug discovery programs targeting various therapeutic areas such as oncology and infectious diseases. Its ability to modulate enzyme activity or bind to specific receptors makes it a promising candidate for further development into bioactive molecules.

Furthermore, the compound has shown potential in materials science applications. Its unique structure allows for the formation of stable complexes with metal ions, which can be exploited in the development of novel materials such as coordination polymers or metal-organic frameworks (MOFs). These materials hold promise for applications in gas storage, sensing, and catalysis.

In terms of safety and handling, O-tetrazole ethylhydroxylamine should be treated with care due to its reactive nature. Proper personal protective equipment (PPE) should be worn during handling and storage to minimize exposure risks. Additionally, appropriate ventilation systems should be implemented to ensure a safe working environment.

In conclusion, O-tetrazole ethylhydroxylamine (CAS No. 2229525-78-2) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique chemical properties make it an invaluable tool in organic synthesis, catalysis, pharmacology, and materials science. As research continues to uncover new insights into its potential uses and mechanisms of action, this compound is poised to play an increasingly important role in both academic and industrial settings.